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Cat. No.: B15609897
Get Quote
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For Researchers, Scientists, and Drug Development
Professionals

These guidelines provide detailed instructions for the preparation, storage, and handling of
stock solutions of K145, a selective sphingosine kinase-2 (SphK2) inhibitor. Adherence to these
protocols is crucial for ensuring the stability, and activity of the compound in downstream
experimental applications.

Compound Information

K145 hydrochloride is a potent and selective, substrate-competitive inhibitor of SphK2 with an
IC50 of 4.3 uM and a Ki of 6.4 uM.[1][2][3][4] It has been shown to induce apoptosis and exhibit
antitumor activity by inhibiting the SphK2 pathway, which leads to a decrease in sphingosine-1-
phosphate (S1P) levels and subsequent downstream effects on signaling pathways involving
ERK and Akt.[1][2][5] K145 is inactive against SphK1 and other protein kinases.[1][6]

Table 1: Chemical and Physical Properties of K145 Hydrochloride
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Property Value Reference
CAT No. HY-15779A [1]

CAS No. 1449240-68-9 [11[7]
Molecular Formula C18H25CIN203S [11[7]
Molecular Weight 384.92 g/mol [1107]
Appearance White to beige powder [8]

Purity =>98% (HPLC) [8]

Solubility Data

The solubility of K145 hydrochloride varies significantly in different solvents. It is essential to
select the appropriate solvent based on the intended experimental application (in vitro vs. in

Vivo).

Table 2: Solubility of K145 Hydrochloride
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Solvent Solubility Remarks Reference
Clear solution.

DMSO =20 mg/mL Ultrasonic treatment [1]8]
may be needed.

45 mg/mL (116.91 Sonication is 2]

mM) recommended.

48 mg/mL (124.7 mM)

Ultrasonic treatment

may be needed.

[°]

50 mg/mL (129.90
mM)

Ultrasonic treatment is

needed.

[1]

Water

< 0.1 mg/mL

Insoluble.

[1]

125 mg/mL (324.74
mM)

Requires sonication

and warming.

[2][9]

In Vivo Formulation 1

>0.83 mg/mL (2.16
mM)

10% DMSO >> 40%
PEG300 >> 5%
Tween-80 >> 45%

saline.

[1]

In Vivo Formulation 2

>0.83 mg/mL (2.16
mM)

10% DMSO >> 90%
(20% SBE-B-CD in

saline).

[1]

In Vivo Formulation 3

>0.83 mg/mL (2.16
mM)

10% DMSO >> 90%
corn oil.

[1]

Experimental Protocols

Preparation of K145 Stock Solution for In Vitro
Experiments

This protocol describes the preparation of a 10 mM K145 stock solution in DMSO.

Materials:
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K145 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath
Procedure:

o Weighing: Accurately weigh the desired amount of K145 hydrochloride powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh 3.85 mg of K145 (Molecular Weight:
384.92).

o Dissolution: Add the appropriate volume of DMSO to the vial containing the K145 powder.
For a 10 mM stock solution, if you weighed 3.85 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly to facilitate dissolution.

e Sonication: If the compound does not fully dissolve, place the vial in an ultrasonic bath for
short intervals until a clear solution is obtained.[1][2][9]

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][6] Ensure the vials are sealed tightly to prevent
moisture absorption.[1]

Table 3: Preparation of K145 Stock Solutions in DMSO
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. . Volume of DMSO for 1 mg Volume of DMSO for 5 mg
Desired Concentration

K145 K145
1mM 2.5979 mL 12.9897 mL
5 mM 0.5196 mL 2.5979 mL
10 mM 0.2598 mL 1.2990 mL

This table is adapted from vendor-provided data.[1]

Preparation of K145 Formulation for In Vivo Experiments

This protocol provides an example of preparing a K145 formulation for oral gavage in animal
models.

Materials:

K145 hydrochloride powder
« DMSO

 PEG300

e Tween-80

e Saline (0.9% NaCl)

» Sterile tubes

e \Vortex mixer

Procedure:

o Prepare a concentrated stock in DMSO: First, prepare a concentrated stock solution of K145
in DMSO (e.g., 8.3 mg/mL).

e Solvent Addition Sequence: For a final concentration of = 0.83 mg/mL, add the solvents in
the following order, ensuring complete mixing after each addition:[1][6]
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[e]

10% DMSO (from the concentrated stock)

40% PEG300

(¢]

5% Tween-80

[¢]

45% Saline

[¢]

o Example for 1 mL final solution:
o Add 100 pL of 8.3 mg/mL K145 in DMSO to a sterile tube.
o Add 400 pL of PEG300 and mix thoroughly.
o Add 50 pL of Tween-80 and mix thoroughly.
o Add 450 puL of saline to bring the final volume to 1 mL.

o Final Solution: The resulting solution should be clear. If precipitation occurs, gentle warming
and sonication may be used to aid dissolution.[6] Prepare this formulation fresh before each
use.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of K145 and the workflow for
preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for K145 Stock
Solution Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609897/docs#application-notes-and-protocols-for-
k145-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

